Cas no 1261810-07-4 (Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine)

• Product Name: Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine
• CAS No: 1261810-07-4
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• CID: 4969944
• Update Time: 2025-07-23

Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine

• Inchi： 1S/C14H14Cl3N/c1-18(2)10-5-3-4-9(6-10)11-7-13(16)14(17)8-12(11)15/h3-6,8,11H,7H2,1-2H3
• InChI Key： OPMPIPJEZRRTFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(CC1C1C=CC=C(C=1)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 4.8
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine

Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine (CAS No. 1261810-07-4): A Comprehensive Overview

Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1261810-07-4, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this compound consists of a phenyl ring substituted with a trichloro-cyclohexa-2,4-dienyl moiety, which contributes to its distinct reactivity and functional versatility.

The structural complexity of Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine arises from the presence of multiple substituents that enhance its chemical diversity. The trichloro substitution pattern on the cyclohexadiene ring introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. This feature is particularly valuable in medicinal chemistry, where precise control over electronic distribution is often crucial for achieving desired biological activity.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the mechanistic aspects of this compound. Molecular modeling studies suggest that Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine exhibits significant potential as a scaffold for drug design. The interaction between the trichloro-cyclohexadiene moiety and biological targets can be fine-tuned through structural modifications, offering a promising route to develop new pharmacological entities.

In the realm of pharmaceutical research, Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine has been explored for its potential role in modulating various biological pathways. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating a range of therapeutic conditions. The phenyl ring substituent further enhances its pharmacological profile by providing a platform for further derivatization and optimization.

The synthesis of Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability. Techniques such as cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the complex framework of this compound.

The safety profile of Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential side effects and ensure its suitability for preclinical and clinical investigations. These studies have provided valuable insights into the compound's metabolic pathways and potential interactions with biological systems.

The future prospects of Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine are vast and exciting. Ongoing research aims to uncover new applications for this compound in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with enhanced pharmacological properties.

As our understanding of complex molecular systems continues to evolve, compounds like Dimethyl-[3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-amine will play a pivotal role in shaping the future of drug discovery and development. Their unique structural features and versatile reactivity make them indispensable tools for researchers striving to create innovative therapeutic solutions.